(2,4)-Dihydroxy-5-[3-(N,N-dimethylaminocarbonyl)phenyl]pyrimidine, 95%

• IUPAC Name: 3-(2,4-dioxo-1H-pyrimidin-5-yl)-N,N-dimethylbenzamide
• InChI: InChI=1S/C13H13N3O3/c1-16(2)12(18)9-5-3-4-8(6-9)10-7-14-13(19)15-11(10)17/h3-7H,1-2H3,(H2,14,15,17,19)
• InChI Key: NAJAJKGAFIOQQC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=CC(=C1)C2=CNC(=O)NC2=O
• Molecular Formula: C13H13N3O3
• Molecular Weight: 259.26 g/mol

Description

(2,4)-Dihydroxy-5-[3-(N,N-dimethylaminocarbonyl)phenyl]pyrimidine, or DMDAP, is a synthetic organic compound that has been used in various scientific applications. It is a white crystalline solid that has a melting point of 145°C and is soluble in water, methanol, and chloroform. DMDAP is a versatile compound that can be used in various fields of scientific research, including chemistry, biochemistry, and pharmacology.

Scientific Research Applications

DMDAP has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various compounds, such as nucleosides and nucleotides, as well as in the synthesis of peptides and proteins. It has also been used as a catalyst in organic synthesis, and as a ligand in coordination chemistry. Additionally, DMDAP has been used in the synthesis of pharmaceuticals, such as antibiotics, antifungals, and anti-tumor agents.

Mechanism of Action

The mechanism of action of DMDAP is not yet fully understood. It is believed that the compound acts as a nucleophilic reagent, which is capable of reacting with a variety of different substrates. It is thought to form a transient intermediate with the substrate, which then undergoes further reactions to produce the desired product. Additionally, DMDAP has been shown to act as a catalyst in certain reactions, which may help to speed up the reaction rate.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMDAP are not well-understood. It has been shown to interact with certain proteins and enzymes, but the exact effects of this interaction are not yet known. Additionally, DMDAP has been used in the synthesis of various pharmaceuticals, but the exact effects of these compounds on the body are not yet known.

Advantages and Limitations for Lab Experiments

DMDAP has several advantages and limitations when used in laboratory experiments. One of the main advantages is that it is a versatile compound that can be used in a variety of different reactions. Additionally, it is relatively easy to obtain and is relatively inexpensive compared to other reagents. However, one of the main limitations is that it is not very stable and must be stored in a cool, dry place. Additionally, it is toxic and should be handled with care.

Future Directions

There are several potential future directions for research involving DMDAP. One potential direction is to further investigate the biochemical and physiological effects of the compound on the body. Additionally, further research could be conducted to better understand the mechanism of action of DMDAP and to develop new synthetic methods for the compound. Additionally, research could be conducted to develop new applications for the compound, such as in the synthesis of drugs or in the synthesis of other compounds. Finally, further research could be conducted to improve the stability of the compound and to develop new methods for its storage and handling.

Synthesis Methods

DMDAP can be synthesized using a variety of methods. The most common method is to react the compound with an amine, such as trimethylamine, in the presence of an acid catalyst. This reaction produces a dihydroxy-5-[3-(N,N-dimethylaminocarbonyl)phenyl]pyrimidine product. Other methods of synthesis include the reaction of an amine with a halogenated alkyl halide, the reaction of an amine with a carbon-carbon bond, and the reaction of an amine with a carboxylic acid.